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Compound of Interest

Compound Name: BI-860585

Cat. No.: B1192380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Given that a specific Safety Data Sheet (SDS) for BI-860585 is not publicly available, and

considering its classification as a potent mTOR serine/threonine kinase inhibitor used in

oncology, it is imperative to handle this compound as a hazardous or cytotoxic agent. The

following guidelines are based on best practices for handling potent compounds to ensure the

safety of laboratory personnel and the environment.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment (PPE) is the primary defense

against exposure to hazardous compounds. All personnel handling BI-860585 must be trained

in the proper donning and doffing of PPE.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated, powder-

free nitrile gloves (ASTM

D6978 compliant).

Provides maximum protection

against permeation by

cytotoxic drugs. The outer

glove should be changed

immediately upon

contamination.

Gown

Disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs.

Protects the body from

splashes and contamination.

Should be discarded after

each use or immediately after

a significant spill.[1]

Eye & Face Protection
Safety goggles or a full-face

shield.

Protects against splashes and

aerosols that could come into

contact with the eyes and face.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when there is a risk of

generating aerosols or

handling the powder outside of

a containment device.[2]

Prevents inhalation of

hazardous particles. A surgical

mask does not provide

adequate respiratory

protection from drug exposure.

[2][3]

Additional Protection
Disposable shoe covers and

head cover.

Minimizes cross-contamination

to adjacent areas.

Operational Plan: Handling Procedures
All manipulations of BI-860585, particularly in its powdered form, should be conducted within a

certified Class II Biological Safety Cabinet (BSC) or a containment isolator to control for

aerosols.[3][4]

Preparation:

Designate a specific area for handling BI-860585.
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Ensure a cytotoxic spill kit is readily accessible.[5]

Cover the work surface with a disposable, absorbent, plastic-backed pad to contain any

spills.

Assemble all necessary materials before starting work to minimize movement in and out of

the containment area.

Handling:

Don all required PPE as specified in the table above.

When weighing the solid compound, do so within the BSC or a vented balance enclosure.

For reconstitution, use techniques that minimize aerosol generation, such as using a closed

system transfer device (CSTD) if available.

All containers with BI-860585 should be clearly labeled as "Hazardous" or "Cytotoxic."

Disposal Plan
Proper disposal of BI-860585 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.[6][7]

Waste Segregation:

Sharps: Needles, syringes, and other sharp objects contaminated with BI-860585 must be

disposed of in a designated, puncture-resistant "Cytotoxic Sharps" container.

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other

disposable materials should be placed in a clearly labeled, leak-proof "Cytotoxic Waste" bag

or container.[8] This waste is often incinerated.[9]

Liquid Waste: Unused solutions of BI-860585 should be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not dispose of down the drain.[10]

Container Management:
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All waste containers must be kept closed except when adding waste.

Waste containers should be stored in a secure, designated area away from general lab

traffic.

Follow your institution's and local regulations for the final disposal of hazardous

pharmaceutical waste.[11]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to minimize exposure and

contamination.

Small Spills (less than 5 mL or 5 g):

Alert others in the immediate area and restrict access.

Wearing full PPE, gently cover the spill with absorbent pads. For powders, use damp pads to

avoid aerosolization.[1][12]

Working from the outside in, clean the area.

Place all contaminated materials in the cytotoxic waste container.

Clean the spill area three times with a detergent solution, followed by a final rinse with a

suitable solvent (e.g., 70% isopropyl alcohol).[1][5]

Remove and dispose of PPE as cytotoxic waste.

Wash hands thoroughly with soap and water.

Large Spills (more than 5 mL or 5 g):

Evacuate the area immediately and alert your institution's safety officer.

Restrict access to the spill area and post a warning sign.[1]

Only personnel trained in hazardous spill response and equipped with appropriate PPE,

including respiratory protection, should perform the cleanup.[13]
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Follow the same general cleanup principles as for a small spill, using a cytotoxic spill kit.[5]

Visual Workflow for Handling BI-860585
Workflow for Safe Handling of BI-860585
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dvm360.com [dvm360.com]

2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

3. gerpac.eu [gerpac.eu]

4. agnopharma.com [agnopharma.com]

5. england.nhs.uk [england.nhs.uk]

6. Pharmaceutical Waste Disposal - Environmental Marketing Services [emsllcusa.com]

7. mcfenvironmental.com [mcfenvironmental.com]

8. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]

9. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

10. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]

11. epa.gov [epa.gov]

12. edu.cdhb.health.nz [edu.cdhb.health.nz]

13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
BI-860585]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192380#personal-protective-equipment-for-
handling-bi-860585]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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